Cas no 651058-97-8 (2-Chloro-5-(methoxycarbonyl)benzoic acid)

• Product Name: 2-Chloro-5-(methoxycarbonyl)benzoic acid
• CAS No: 651058-97-8
• MF: C₉H₇ClO₄
• MW: 214.60248208046
• MDL: MFCD22491082
• CID: 406884
• PubChem ID: 67215037
• Update Time: 2025-04-19

2-Chloro-5-(methoxycarbonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylic acid, 4-chloro-, 1-methyl ester
• 2-chloro-5-(methoxycarbonyl)benzoic acid
• 2-chloro-5-methoxycarbonylbenzoate
• 2-chloro-5-(methoxycarbonyl)benzoic
• 2-chloro-5-methoxycarbonylbenzoic acid
• AK314219
• Z2130643424
• 2-Chloro-5-(methoxycarbonyl)benzoic acid

• MDL： MFCD22491082
• Inchi： 1S/C9H7ClO4/c1-14-9(13)5-2-3-7(10)6(4-5)8(11)12/h2-4H,1H3,(H,11,12)
• InChI Key： YHXPAIMKXLFOOT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)OC)=CC=1C(=O)O

Computed Properties

• Exact Mass: 212.99548
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 241
• XLogP3: 2
• Topological Polar Surface Area: 63.6

Experimental Properties

• PSA: 66.43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives